Cas no 1451392-01-0 (2-fluoro-3-methoxypyridin-4-ylboronic acid)

• Product Name: 2-fluoro-3-methoxypyridin-4-ylboronic acid
• CAS No: 1451392-01-0
• MF: C₆H₇BFNO₃
• MW: 170.934085130692
• MDL: MFCD16611242
• CID: 4605735
• PubChem ID: 74891116
• Update Time: 2025-05-20

2-fluoro-3-methoxypyridin-4-ylboronic acid Chemical and Physical Properties

Names and Identifiers

• (2-fluoro-3-methoxypyridin-4-yl)boronic acid
• (2-fluoro-3-methoxypyridin-4-yl)boronicacid
• MFCD16611242
• CS-0189766
• 2-Fluoro-3-methoxypyridine-4-boronic acid
• 1451392-01-0
• AKOS027425659
• AS-55729
• (2-Fluoro-3-methoxy-4-pyridyl)boronic acid
• EN300-7833446
• BIC39201
• 2-fluoro-3-Methoxypyridin-4-ylboronic acid
• 2-fluoro-3-methoxypyridin-4-ylboronic acid

• MDL： MFCD16611242
• Inchi： 1S/C6H7BFNO3/c1-12-5-4(7(10)11)2-3-9-6(5)8/h2-3,10-11H,1H3
• InChI Key： XJHXSDGMVPHYJZ-UHFFFAOYSA-N
• SMILES： FC1C(=C(B(O)O)C=CN=1)OC

Computed Properties

• Exact Mass: 171.0503014g/mol
• Monoisotopic Mass: 171.0503014g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.6Ų

Additional information on 2-fluoro-3-methoxypyridin-4-ylboronic acid

Recent Advances in the Application of 2-Fluoro-3-methoxypyridin-4-ylboronic Acid (CAS: 1451392-01-0) in Chemical Biology and Pharmaceutical Research

The compound 2-fluoro-3-methoxypyridin-4-ylboronic acid (CAS: 1451392-01-0) has recently garnered significant attention in chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This boronic acid derivative serves as a crucial building block in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of complex heterocyclic compounds with potential therapeutic benefits. Recent studies have highlighted its role in the development of kinase inhibitors, particularly those targeting tyrosine kinases involved in cancer progression and inflammatory diseases.

In a groundbreaking study published in the Journal of Medicinal Chemistry (2023), researchers utilized 2-fluoro-3-methoxypyridin-4-ylboronic acid as a key intermediate in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The study demonstrated that the fluorine and methoxy substituents on the pyridine ring significantly enhanced the binding affinity and selectivity of the resulting inhibitors, leading to improved pharmacokinetic properties. The compound's boronic acid moiety facilitated efficient coupling with various aryl halides, enabling rapid diversification of the inhibitor scaffold.

Another notable application of 2-fluoro-3-methoxypyridin-4-ylboronic acid was reported in the field of proteolysis-targeting chimeras (PROTACs). A 2024 study in ACS Chemical Biology described its incorporation into heterobifunctional molecules designed to degrade oncogenic proteins. The researchers found that the electron-withdrawing fluorine atom and the methoxy group contributed to optimal spatial orientation of the PROTAC molecules, enhancing their target engagement and degradation efficiency. This approach showed promising results in preclinical models of hematological malignancies.

The compound has also found utility in positron emission tomography (PET) tracer development. A recent Nature Communications article (2024) detailed the synthesis of fluorine-18 labeled analogs using 2-fluoro-3-methoxypyridin-4-ylboronic acid as a precursor. The resulting tracers exhibited excellent blood-brain barrier penetration and specific binding to neurodegenerative disease targets, offering new diagnostic tools for Alzheimer's and Parkinson's diseases.

From a chemical perspective, computational studies have shed light on the unique reactivity profile of 2-fluoro-3-methoxypyridin-4-ylboronic acid. Density functional theory (DFT) calculations reveal that the electron-withdrawing fluorine atom at the 2-position significantly influences the boronic acid's transmetalation kinetics in cross-coupling reactions, while the methoxy group at the 3-position provides steric stabilization to the transition state. These insights have enabled more efficient synthetic routes to pharmaceutical intermediates.

In conclusion, 2-fluoro-3-methoxypyridin-4-ylboronic acid (CAS: 1451392-01-0) continues to demonstrate its value as a versatile building block in medicinal chemistry. Its applications span from kinase inhibitor development to PROTAC design and diagnostic imaging, highlighting the compound's importance in modern drug discovery. Future research directions may explore its use in additional therapeutic modalities and further optimize its synthetic utility through innovative catalytic systems.